2-methyl-3-nitro-N-(2,4,5-trichlorophenyl)benzamide

• IUPAC Name: 2-methyl-3-nitro-N-(2,4,5-trichlorophenyl)benzamide
• InChI: InChI=1S/C14H9Cl3N2O3/c1-7-8(3-2-4-13(7)19(21)22)14(20)18-12-6-10(16)9(15)5-11(12)17/h2-6H,1H3,(H,18,20)
• InChI Key: HDLLLWGFMBHIHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C14H9Cl3N2O3
• Molecular Weight: 359.6 g/mol

Description

2-methyl-3-nitro-N-(2,4,5-trichlorophenyl)benzamide, also known as MLCK inhibitor, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has been found to have a wide range of effects on biochemical and physiological processes, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

2-methyl-3-nitro-N-(2,4,5-trichlorophenyl)benzamide inhibitor works by inhibiting the activity of this compound, which is an enzyme that plays a key role in the regulation of smooth muscle contraction and other cellular processes. By blocking the activity of this compound, this compound inhibitor can prevent smooth muscle contraction and inhibit the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
This compound inhibitor has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit smooth muscle contraction in various tissues, including the gastrointestinal tract, uterus, and bladder. This compound inhibitor has also been found to inhibit the growth and proliferation of cancer cells, making it a potential therapeutic agent for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-methyl-3-nitro-N-(2,4,5-trichlorophenyl)benzamide inhibitor is its specificity for this compound, which allows researchers to selectively study the effects of this compound on various physiological processes. However, this compound inhibitor also has some limitations, including its potential toxicity and the need for careful dosing to avoid unwanted side effects.

Future Directions

There are many potential future directions for research on 2-methyl-3-nitro-N-(2,4,5-trichlorophenyl)benzamide inhibitor. Some possible areas of study include the development of new this compound inhibitors with improved specificity and efficacy, the use of this compound inhibitor in combination with other drugs for the treatment of cancer, and the study of the effects of this compound on other physiological processes beyond smooth muscle contraction. Overall, this compound inhibitor has the potential to be a valuable tool for scientific research in a variety of fields.

Scientific Research Applications

2-methyl-3-nitro-N-(2,4,5-trichlorophenyl)benzamide inhibitor has been found to have a wide range of applications in scientific research. It has been used to study the role of myosin light chain kinase (this compound) in various physiological processes, including smooth muscle contraction, cell migration, and cytokinesis. This compound inhibitor has also been used to study the effects of this compound on cancer cell proliferation and metastasis.